Cas no 1858267-88-5 (4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline)

• Product Name: 4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline
• CAS No: 1858267-88-5
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• MDL: MFCD31692614
• CID: 4774862
• PubChem ID: 133080664
• Update Time: 2026-02-26

4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline
• AK00739004
• MFCD31692614
• 1858267-88-5
• 4-(5-methanesulfonyl-1,3,4-oxadiazol-2-yl)aniline
• AKOS037648836
• 4-(5-methylsulfonyl-1,3,4-oxadiazol-2-yl)aniline
• 4-[5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl]aniline
• SCHEMBL22862410
• CS-0160969
• BS-15769
• SY294133
• D80210

• MDL： MFCD31692614
• Inchi： 1S/C9H9N3O3S/c1-16(13,14)9-12-11-8(15-9)6-2-4-7(10)5-3-6/h2-5H,10H2,1H3
• InChI Key： ULORBWQDLLOPLY-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C(C2C=CC(=CC=2)N)O1)(=O)=O

Computed Properties

• Exact Mass: 239.03646233g/mol
• Monoisotopic Mass: 239.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108

Additional information on 4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline

Comprehensive Overview of 4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline (CAS No. 1858267-88-5)

The compound 4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline (CAS No. 1858267-88-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and a methylsulfonyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's aniline moiety further enhances its reactivity, enabling diverse derivatization strategies.

In recent years, the demand for heterocyclic compounds like 4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline has surged due to their role in developing novel therapeutics. A trending topic in the scientific community is the exploration of sulfonyl-containing compounds for their anti-inflammatory and anticancer properties. This aligns with the growing interest in targeted drug delivery and precision medicine, where molecules like CAS No. 1858267-88-5 are being investigated for their specificity and efficacy. Additionally, its oxadiazole ring is a key scaffold in medicinal chemistry, often associated with antimicrobial and antiviral activities.

The synthesis of 4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline involves multi-step organic reactions, including cyclization and sulfonylation. Its methylsulfonyl group is particularly noteworthy, as it contributes to the compound's stability and solubility, which are critical for pharmaceutical formulations. Researchers are also exploring its use in crop protection, as oxadiazole derivatives have shown promise in pest control. This dual applicability in human health and agriculture makes it a versatile candidate for further study.

From an industrial perspective, the scalability of producing 4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline is a key consideration. Advances in green chemistry have led to more sustainable synthesis methods, reducing environmental impact. This resonates with the global push toward sustainable manufacturing, a hot topic among policymakers and researchers alike. The compound's compatibility with catalytic processes further enhances its appeal, as it aligns with the principles of atom economy and waste minimization.

In conclusion, 4-(5-(Methylsulfonyl)-1,3,4-oxadiazol-2-yl)aniline (CAS No. 1858267-88-5) represents a fascinating intersection of chemistry and biology. Its structural features and functional groups make it a valuable tool for drug discovery and agrochemical development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.